Cas no 92396-91-3 (Silicon Naphthalocyanine Dichloride (85%))

• Product Name: Silicon Naphthalocyanine Dichloride (85%)
• CAS No: 92396-91-3
• MF: C₄₈H₂₄Cl₂N₈Si
• MW: 811.749267578125
• CID: 800675
• PubChem ID: 57649880
• Update Time: 2025-05-22

Silicon Naphthalocyanine Dichloride (85%) Chemical and Physical Properties

Names and Identifiers

• Silicon,dichloro[37H,39H-tetranaphtho[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazinato(2-)-kN37,kN38,kN39,kN40]-, (OC-6-12)-
• Silicon,dichloro[37H,39H-tetranaphtho[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazinato(2-)-kN37,kN38,kN39,kN40]-, (OC-6-12)
• silicon(IV) 2,3-naphthalocyanine dihydrochloride
• 2,3-Naphthalocyaninato-dichlorosilane, Dichloro-2,3-naphthalocyaninatosilane
• Silicon 2,3-naphthalocyanine dichloride Dye content 85 %
• Silicon Naphthalocyanine Dichloride (85%)
• 92396-91-3
• DTXSID10746568
• Silicon 2,3-naphthalocyanine dichloride Dye content
• 54,54-Dichloro-13,26,39,52,53,55,56,57-octaaza-54-silatetradecacyclo[25.25.3.1~14,25~.1~40,51~.0~2,11~.0~4,9~.0~12,53~.0~15,24~.0~17,22~.0~28,37~.0~30,35~.0~38,55~.0~41,50~.0~43,48~]heptapentacontane

• MDL： MFCD00192436
• Inchi： 1S/C48H24Cl2N8Si/c49-59(50)57-45-37-21-29-13-5-6-14-30(29)22-38(37)47(57)55-43-35-19-27-11-3-4-12-28(27)20-36(35)44(52-43)56-48-40-24-32-16-8-7-15-31(32)23-39(40)46(58(48)59)54-42-34-18-26-10-2-1-9-25(26)17-33(34)41(51-42)53-45/h1-24H/b53-41-,53-45-,54-42-,54-46-,55-43-,55-47-,56-44-,56-48-
• InChI Key： XIINLOVCJKUOQC-IIZSCGODSA-N
• SMILES： N12[Si](Cl)(Cl)N3C4N=C5C6C=C7C=CC=CC7=CC=6C(=N5)N=C1C1C=C5C=CC=CC5=CC=1C2=NC1=NC(C2C=C5C=CC=CC5=CC1=2)=NC3=C1C=4C=C2C=CC=CC2=C1 |c:23,39,56,t:6|
• BRN： 9467657

Computed Properties

• Exact Mass: 864.5495764g/mol
• Monoisotopic Mass: 864.5495764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 59
• Rotatable Bond Count: 0
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 24
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• Color/Form: Dark brown powder

Silicon Naphthalocyanine Dichloride (85%) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：

Additional information on Silicon Naphthalocyanine Dichloride (85%)

Silicon Naphthalocyanine Dichloride (85%): Properties, Applications, and Market Insights

Silicon Naphthalocyanine Dichloride (85%) (CAS No. 92396-91-3) is a highly specialized organic semiconductor compound with unique photophysical properties. This naphthalocyanine-based material has gained significant attention in recent years due to its exceptional near-infrared (NIR) absorption characteristics and thermal stability. The compound belongs to the class of phthalocyanine derivatives, which are known for their versatile applications in advanced technologies.

The chemical structure of Silicon Naphthalocyanine Dichloride features a central silicon atom coordinated to a naphthalocyanine macrocycle, with two chlorine atoms completing the axial coordination. This particular molecular arrangement contributes to its remarkable optical properties, making it valuable for various high-tech applications. With a purity of 85%, this commercially available form offers an optimal balance between performance and cost-effectiveness for industrial applications.

Recent advancements in organic electronics have sparked renewed interest in naphthalocyanine compounds. Researchers are particularly excited about the potential of Silicon Naphthalocyanine Dichloride in developing next-generation photovoltaic devices, as its absorption spectrum closely matches the solar emission spectrum. The compound's ability to absorb light in the 700-900 nm range makes it particularly valuable for improving the efficiency of solar cells beyond traditional silicon-based technologies.

In the field of biomedical imaging, Silicon Naphthalocyanine Dichloride (85%) shows promise as a contrast agent due to its NIR fluorescence properties. The near-infrared window (650-900 nm) is particularly important for biological applications as tissue shows minimal absorption in this range, allowing for deeper penetration of imaging signals. This characteristic has led to growing research into its potential for cancer detection and image-guided surgery applications.

The compound's thermal stability and charge transport properties have also made it a candidate material for organic field-effect transistors (OFETs) and other optoelectronic devices. As the demand for flexible electronics continues to rise, materials like Silicon Naphthalocyanine Dichloride are becoming increasingly important for developing wearable technologies and flexible displays.

From a commercial perspective, the market for naphthalocyanine derivatives is expected to grow significantly in the coming years, driven by advancements in renewable energy technologies and medical diagnostics. The 85% purity grade offers an attractive option for industrial users who require high performance at competitive pricing. Current research is focusing on improving the synthesis methods to increase yield and purity while reducing production costs.

Environmental considerations are also shaping the development of Silicon Naphthalocyanine Dichloride applications. As a potential component in green energy solutions, researchers are investigating its environmental impact and biodegradability. The compound's stability under various environmental conditions makes it suitable for outdoor applications in solar energy harvesting systems.

Quality control is crucial when working with Silicon Naphthalocyanine Dichloride (85%). Reputable suppliers provide comprehensive analytical data including HPLC chromatograms, UV-Vis spectra, and elemental analysis results to ensure batch-to-batch consistency. Proper storage conditions (typically cool, dry, and protected from light) are essential to maintain the compound's stability over time.

Future research directions for 92396-91-3 include exploring its potential in quantum computing applications and as a component in artificial photosynthesis systems. The unique electronic structure of naphthalocyanines makes them interesting candidates for molecular electronics and other cutting-edge technologies that are gaining attention in scientific circles.

For researchers and industrial users interested in Silicon Naphthalocyanine Dichloride, it's important to consult the latest scientific literature and safety data sheets before handling. While the compound offers exciting possibilities across multiple disciplines, proper understanding of its properties and handling requirements is essential for successful application development.